Cas no 82083-69-0 ((3E)-3-[(3,4-dimethoxyphenyl)methylidene]-2,3-dihydropyrrolo[2,1-b]quinazolin-9(1H)-one)

• Product name: (3E)-3-[(3,4-dimethoxyphenyl)methylidene]-2,3-dihydropyrrolo[2,1-b]quinazolin-9(1H)-one
• CAS No: 82083-69-0
• MF: C₂₀H₁₈N₂O₃
• MW: 334.369
• CID: 987413
• PubChem ID: 5384829

(3E)-3-[(3,4-dimethoxyphenyl)methylidene]-2,3-dihydropyrrolo[2,1-b]quinazolin-9(1H)-one Chemical and Physical Properties

Names and Identifiers

• (3E)-3-[(3,4-dimethoxyphenyl)methylidene]-2,3-dihydropyrrolo[2,1-b]quinazolin-9(1H)-one
• (3E)-3-[(3,4-dimethoxyphenyl)methylidene]-1,2-dihydropyrrolo[2,1-b]quinazolin-9-one
• SR-01000317588-1
• SCHEMBL21992755
• AKOS000533488
• DTXSID40419596
• HMS2824C13
• SR-01000317588
• NSC366383
• 3-(3,4-Dimethoxy-benzylidene)-2,3-dihydro-1H-pyrrolo[2,1-b]quinazolin-9-one
• MLS001212144
• SMR000515840
• NSC-366383
• 82083-69-0
• CHEMBL1405593

• Inchi： InChI=1S/C20H18N2O3/c1-24-17-8-7-13(12-18(17)25-2)11-14-9-10-22-19(14)21-16-6-4-3-5-15(16)20(22)23/h3-8,11-12H,9-10H2,1-2H3/b14-11+
• InChI Key： YCBUZDBGGVGQAY-SDNWHVSQSA-N
• SMILES： COC1=C(C=C(C=C1)C=C2CCN3C2=NC4=CC=CC=C4C3=O)OC

Computed Properties

• Exact Mass: 334.13174244g/mol
• Monoisotopic Mass: 334.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.1Ų